N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H20F3NO4S/c1-13-2-4-14(5-3-13)17(26-11-10-23)12-22-27(24,25)16-8-6-15(7-9-16)18(19,20)21/h2-9,17,22-23H,10-12H2,1H3
• InChI Key: GUINIGLVHWNFRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)OCCO
• Molecular Formula: C18H20F3NO4S
• Molecular Weight: 403.4 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-4-(trifluoromethyl)benzenesulfonamide, commonly known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a vital cellular energy sensor that regulates metabolism and maintains cellular energy homeostasis. A-769662 has garnered significant interest in the scientific community due to its potential therapeutic applications in various metabolic disorders, including diabetes, obesity, and cancer.

Scientific Research Applications

Synthesis and Characterization

Sulfonamide derivatives have been synthesized and characterized for their potential in various applications, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For example, Ş. Küçükgüzel et al. (2013) developed a series of novel sulfonamide compounds derived from celecoxib, demonstrating potential therapeutic applications due to their anti-inflammatory, analgesic, and anticancer activities without causing significant tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib itself (Ş. Küçükgüzel et al., 2013).

Antagonistic and Catalytic Activities

Sulfonamide derivatives have shown promise as endothelin antagonists, with potential applications in treating diseases related to endothelin, such as hypertension. N. Murugesan et al. (1998) identified biphenylsulfonamides as novel series of endothelin-A selective antagonists, demonstrating improved binding and functional activity through appropriate substitutions on the pendant phenyl ring (N. Murugesan et al., 1998).

Oxidation and Hydrolysis Mechanisms

The oxidation of hydrocarbons by aqueous platinum salts, as investigated by J. Labinger et al. (1993), presents an interesting application of sulfonamide compounds in organic synthesis and chemical reactions. Their study elucidated the selective oxidation mechanisms of various organic compounds, including p-toluenesulfonic acid, demonstrating stepwise hydroxylation without further oxidation to the carboxylic acid (J. Labinger et al., 1993).

Enantio- and Diastereoselective Reactions

L. M. Lutete and T. Ikemoto (2017) developed amino perfluoroalkanesulfonamide compounds derived from diarylprolinols as efficient catalysts for the aldol reaction, highlighting their use in the synthesis of intermediates for HIV protease inhibitors (L. M. Lutete & T. Ikemoto, 2017).